Cas no 46054-70-0 (4H-1,2,4-Triazol-4-amine,3,5-dipropyl-)

• Product Name: 4H-1,2,4-Triazol-4-amine,3,5-dipropyl-
• CAS No: 46054-70-0
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 328224
• PubChem ID: 2758722
• Update Time: 2025-04-19

4H-1,2,4-Triazol-4-amine,3,5-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine,3,5-dipropyl-
• 3,5-dipropyl-1,2,4-triazol-4-amine
• 3,5-DIPROPYL-1,2,4-TRIAZOL-4-YLAMINE
• 3,5-di(n-propyl)-4-amino-1,2,4-triazole
• 3,5-Dipropyl-[1,2,4]triazol-4-ylamin
• 3,5-dipropyl-[1,2,4]triazol-4-ylamine
• 3,5-dipropyl-1,2,4-triazole-4-ylamine
• 3,5-dipropyl4H-1,2,4-triazol4-amine
• 4-Amino-3,5-di-n-propyl-1,2,4-triazol
• 3,5-di-n-propyl-1,2,4-triazol-4-ylamine
• A826978
• FT-0614728
• MFCD00744864
• DTXSID00374455
• 4-amino-3,5-dipropyl-4h-1,2,4-triazole
• 3,5-Dipropyl-4H-1,2,4-triazol-4-amine
• SCHEMBL2160231
• AKOS006222935
• 46054-70-0

• MDL： MFCD00744864
• Inchi： 1S/C8H16N4/c1-3-5-7-10-11-8(6-4-2)12(7)9/h3-6,9H2,1-2H3
• InChI Key： QQHNFZBYCQMAOD-UHFFFAOYSA-N
• SMILES： N1(C(CCC)=NN=C1CCC)N

Computed Properties

• Exact Mass: 168.13700
• Monoisotopic Mass: 168.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.13
• Boiling Point: 179 °C
• Flash Point: 155.3°C
• Refractive Index: 1.568
• PSA: 56.73000
• LogP: 1.47810
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles